Cas no 23313-92-0 (1H-Benzimidazolium,2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1,3-diethyl-5-(trifluoromethyl)-)

1H-Benzimidazolium,2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1,3-diethyl-5-(trifluoromethyl)- structure
23313-92-0 structure
Product Name:1H-Benzimidazolium,2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1,3-diethyl-5-(trifluoromethyl)-
CAS No:23313-92-0
MF:C27H29F6N4
MW:523.536387205124
CID:269697
PubChem ID:14875883
Update Time:2025-04-19

1H-Benzimidazolium,2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1,3-diethyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazolium,2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1,3-diethyl-5-(trifluoromethyl)-
    • 1H-Benzimidazolium,2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1,3-diethyl-5-
    • 2-(3-(1,3-Diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene)-1-propenyl)-1,3-diethyl-5-(trifluoromethyl)-1H-benzimidazolium
    • 2-[3-[1,3-diethyl-5-(trifluoromethyl)-2H-benzimidazol-1-ium-2-yl]prop-2-enylidene]-1,3-diethyl-5-(trifluoromethyl)benzimidazole
    • 23313-92-0
    • EINECS 245-580-8
    • 2-[3-[1,3-diethyl-1,3-dihydro-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propenyl]-1,3-diethyl-5-(trifluoromethyl)-1H-benzimidazolium
    • Inchi: 1S/C27H29F6N4/c1-5-34-20-14-12-18(26(28,29)30)16-22(20)36(7-3)24(34)10-9-11-25-35(6-2)21-15-13-19(27(31,32)33)17-23(21)37(25)8-4/h9-17H,5-8H2,1-4H3/q+1
    • InChI Key: YDTSDZYAUXWEEV-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)N(CC)C(/C=C/C=C1\N(CC)C3C=CC(C(F)(F)F)=CC=3N\1CC)=[N+]2CC)(F)F

Computed Properties

  • Exact Mass: 525.24553
  • Monoisotopic Mass: 525.245291
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 14.2
  • XLogP3: 7.4

Experimental Properties

  • Boiling Point: 574.9°Cat760mmHg
  • Flash Point: 301.5°C
  • PSA: 14.16
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